Cas no 1021212-88-3 (2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide)

• Product Name: 2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• CAS No: 1021212-88-3
• MF: C₂₀H₂₁N₃O₅S₂
• MW: 447.527842283249
• CID: 6136080
• PubChem ID: 25405336
• Update Time: 2025-05-20

2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• 1021212-88-3
• VU0628276-1
• 2-(benzenesulfonamido)-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• N-(3,4-dimethoxyphenethyl)-2-(phenylsulfonamido)thiazole-4-carboxamide
• F5006-0136
• AKOS024488118

• Inchi： 1S/C20H21N3O5S2/c1-27-17-9-8-14(12-18(17)28-2)10-11-21-19(24)16-13-29-20(22-16)23-30(25,26)15-6-4-3-5-7-15/h3-9,12-13H,10-11H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： FOSVBYLPEJTZDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=NC(=CS1)C(NCCC1C=CC(=C(C=1)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 447.09226313g/mol
• Monoisotopic Mass: 447.09226313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide

Introduction to 2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide (CAS No. 1021212-88-3)

2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide, identified by its CAS number 1021212-88-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a thiazole core, which is a heterocyclic structure consisting of sulfur and nitrogen atoms. The strategic placement of functional groups such as the benzenesulfonamido moiety and the N-[2-(3,4-dimethoxyphenyl)ethyl] side chain endows this molecule with unique chemical properties and potential biological activities.

The thiazole scaffold is a privileged structure in drug discovery due to its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the benzenesulfonamido group enhances the compound's solubility and interaction with biological targets, while the N-[2-(3,4-dimethoxyphenyl)ethyl] chain introduces lipophilicity and modulates binding affinity. These structural features make 2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with enhanced pharmacological profiles. The 3,4-dimethoxyphenyl substituent in the side chain is particularly noteworthy, as it has been shown to improve metabolic stability and bioavailability. This modification aligns with current trends in drug design, where optimizing pharmacokinetic properties is as crucial as targeting biological activity. The combination of these features positions CAS No. 1021212-88-3 as a compound of high interest for preclinical and clinical studies.

The synthesis of 2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the thiazole ring through cyclization reactions, followed by functional group modifications such as sulfonylation and alkylation. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological evaluation of CAS No. 1021212-88-3 has revealed intriguing interactions with various target proteins and enzymes. Preliminary in vitro studies suggest that this compound exhibits potent activity against certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. The presence of the benzenesulfonamido group appears to play a key role in modulating binding affinity to these targets. Additionally, the lipophilic nature of the N-[2-(3,4-dimethoxyphenyl)ethyl] side chain contributes to improved membrane permeability, enhancing its bioavailability.

One of the most compelling aspects of this compound is its potential therapeutic applications in oncology. Thiazole derivatives have been extensively studied for their ability to inhibit tumor growth by targeting critical signaling pathways. The structural features of CAS No. 1021212-88-3, particularly the thiazole core and the electron-withdrawing sulfonyl group, make it an attractive scaffold for designing next-generation anticancer agents. Furthermore, the dimethoxyphenyl moiety may contribute to selective toxicity by interacting with specific residues on cancer-related proteins.

Another area of interest is the compound's anti-inflammatory potential. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and cardiovascular disorders. Studies have shown that thiazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX-5. The unique combination of functional groups in CAS No. 1021212-88-3 may enhance its ability to interfere with these pathways effectively.

The pharmacokinetic profile of 2-benzenesulfonamido-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide is also an important consideration for its development as a drug candidate. In vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits moderate solubility in water and oil phases, which facilitates formulation into various dosage forms. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses.

Future research directions for this compound include optimizing its chemical structure to improve potency and selectivity while minimizing side effects. Computational modeling techniques such as molecular docking and quantum mechanics calculations are being employed to rationalize its interactions with biological targets. These approaches will help guide further modifications aimed at enhancing its therapeutic index.

The development of novel thiazole derivatives like CAS No. 1021212-88-3 underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. By leveraging cutting-edge synthetic methods and biotechnological tools, researchers are paving the way for innovative treatments targeting complex diseases. The continued exploration of this compound holds promise for advancing our understanding of disease mechanisms and developing effective interventions.